Cas no 366799-81-7 (5,5-difluorohexan-2-one)

• Product Name: 5,5-difluorohexan-2-one
• CAS No: 366799-81-7
• MF: C₆H₁₀F₂O
• MW: 136.139809131622
• MDL: MFCD18814602
• CID: 297461
• PubChem ID: 23236981
• Update Time: 2025-07-25

5,5-difluorohexan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone,5,5-difluoro-
• 2-Hexanone, 5,5-difluoro- (9CI)
• 5,5-difluorohexan-2-one
• SCHEMBL19859965
• 366799-81-7
• EN300-1939109
• QCFIIHWZMZKVGO-UHFFFAOYSA-N
• 5,5-Difluoro-2-hexanone

• MDL： MFCD18814602
• Inchi： 1S/C6H10F2O/c1-5(9)3-4-6(2,7)8/h3-4H2,1-2H3
• InChI Key： QCFIIHWZMZKVGO-UHFFFAOYSA-N
• SMILES： FC(C)(CCC(C)=O)F

Computed Properties

• Exact Mass: 136.07
• Monoisotopic Mass: 136.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5,5-difluorohexan-2-one

Research Brief on 5,5-Difluorohexan-2-one (CAS: 366799-81-7) in Chemical Biology and Pharmaceutical Applications

5,5-Difluorohexan-2-one (CAS: 366799-81-7) is a fluorinated ketone derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and fluorinated analogs of natural products. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and binding affinity, making 5,5-difluorohexan-2-one a valuable scaffold for drug discovery and medicinal chemistry applications.

Recent studies have explored the synthetic utility of 5,5-difluorohexan-2-one in the preparation of fluorinated heterocycles and its role as a precursor for the development of novel enzyme inhibitors. For instance, researchers have utilized this compound to synthesize fluorinated pyrazoles and isoxazoles, which exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2) and other inflammatory targets. The ability of 5,5-difluorohexan-2-one to undergo selective nucleophilic additions and condensations has been leveraged to create libraries of fluorinated compounds with potential therapeutic applications.

In addition to its synthetic applications, 5,5-difluorohexan-2-one has been investigated for its role in probing enzyme mechanisms. The presence of fluorine atoms adjacent to the carbonyl group allows for the study of electronic and steric effects on enzyme-substrate interactions. Recent kinetic and structural studies have demonstrated that fluorinated ketones like 5,5-difluorohexan-2-one can act as transition-state analogs, providing insights into the catalytic mechanisms of serine hydrolases and other enzymes. These findings have implications for the design of next-generation enzyme inhibitors with improved selectivity and potency.

Furthermore, the pharmacokinetic properties of 5,5-difluorohexan-2-one and its derivatives have been a focus of recent research. Fluorination is known to influence the absorption, distribution, metabolism, and excretion (ADME) profiles of drug candidates, and studies have shown that 5,5-difluorohexan-2-one-based compounds exhibit favorable metabolic stability and bioavailability. This has led to the exploration of these compounds in preclinical models for various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

Looking ahead, the continued development of 5,5-difluorohexan-2-one as a building block for fluorinated pharmaceuticals holds promise for addressing unmet medical needs. Advances in synthetic methodologies, such as catalytic asymmetric fluorination and flow chemistry, are expected to further expand the utility of this compound in drug discovery. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinically relevant therapeutics.